2-Chloro-6-(1,1-dioxo-1lambda~6~,4-thiazinan-4-yl)-4-(4-fluoro-2-methylphenyl)pyridine-3-carbonitrile

• CAS RN: 873443-71-1
• Molecular Formula: C17H15ClFN3O2S
• Molecular Weight: 379.8 g/mol
• IUPAC Name: 2-chloro-6-(1,1-dioxo-1,4-thiazinan-4-yl)-4-(4-fluoro-2-methylphenyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C17H15ClFN3O2S/c1-11-8-12(19)2-3-13(11)14-9-16(21-17(18)15(14)10-20)22-4-6-25(23,24)7-5-22/h2-3,8-9H,4-7H2,1H3
• InChI Key: YLGCDHHCFRXHNL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)C2=CC(=NC(=C2C#N)Cl)N3CCS(=O)(=O)CC3

Description

2-Chloro-6-(1,1-dioxo-1lambda~6~,4-thiazinan-4-yl)-4-(4-fluoro-2-methylphenyl)pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C17H15ClFN3O2S and its molecular weight is 379.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Oxone® (56.18 g, 91.4 mmol) was added to a solution of 2-chloro-3-cyano-4-(4-fluoro-2-methylphenyl)-6-(thiomorpholino)pyridine (26.54 g, 76.3 mmol) in 200 mL of NMP in a 1000-mL, 3-necked flask (equipped with a teflon paddle stirrer, septum with teflon-coated thermocouple, dry N2 adapter). The mixture was stirred at 25° C. for 20 hours, and diluted with 800 mL of water. The resulting mixture was stirred at 25° C. for 30 minutes. The precipitate was filtered, washed several times with H2O, and dried to afford 29.30 g (101.1%) of 2-chloro-3-cyano-4-(4-fluoro-2-methylphenyl)-6-(1,1-dioxo-thiomorpholin-4-yl)pyridine as a colorless solid.